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The table below summarizes two effective solvent systems and their optimized conditions for extracting

geraniin and related ellagitannins from rambutan peel.

Solvent System Optimal Conditions Key Outcomes Compatible Compounds

| Aqueous Ethanol [1] | - Temperature: 60 °C * Time: 34 min * Ethanol Concentration: 54 vol% | * High
yield of polyphenol-rich crude extract [1] | Geraniin, Ellagic Acid, Corilagin [1] | | NADES [2] | °
HBA/HBD: Betaine & 1,2-Propanediol (1:2 M ratio) * Water Content: 20% * Temperature: 80 °C ¢ Time:
60 min | < High ellagitannin yield (54.29 pg/mg) * Potent antioxidant activity [2] | Geraniin, Corilagin,
Ellagic Acid, Gallic Acid [2] |

Experimental Protocols

Here are detailed methodologies for the two extraction techniques.

Accelerated Solvent Extraction (ASE) with Aqueous Ethanol [1]

This method uses pressurized conditions for efficiency.
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e Sample Preparation: Wash rambutan peels, dry at 70 °C to ~5% moisture, and grind into a coarse
powder (5-10 mesh).
e Extraction Setup: Load about 15 g of dried powder into an ASE extraction cell.
e Extraction Parameters: Set the ASE system to the optimal conditions:
o Temperature: 60 °C
Time: 34 min
Ethanol Concentration: 54 vol% in water

o

[¢]

o Use one static cycle with 60% flush volume and 180 s purge time.
¢ Extract Recovery: Collect the extract and evaporate to dryness using a rotary evaporator at 45 °C.
The resulting crude extract is rich in polyphenols, including geraniin.

Natural Deep Eutectic Solvents (NADES) Extraction [2]

This green method uses a solvent composed of betaine (hydrogen bond acceptor) and 1,2-propanediol

(hydrogen bond donor) in a 1:2 molar ratio.

¢« NADES Preparation: Mix betaine and 1,2-propanediol to form the eutectic solvent.
¢ Extraction Setup: Mix the rambutan peel powder with the NADES.
e Extraction Parameters: Carry out the extraction under the following optimized conditions:
o Temperature: 80 °C
o Time: 60 min
o Water Content in NADES: 20%
e Extract Recovery: Separate the liquid extract from the solid residue. The resulting extract has high
ellagitannin content and antioxidant activity.

Extraction Workflow

For a visual guide, the following diagram outlines the general decision-making workflow for selecting and

optimizing a geraniin extraction method based on the information above.
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Geraniin Extraction Method Selection

[Start: Choose Extraction GoaD

High-Yield Crude Extract High-Purity Ellagitannins

for Antioxidant Use with Green Chemistry

Method: Accelerated Solvent Method: Natural Deep Eutectic
Extraction (ASE) Solvents (NADES)

Solvent: Aqueous Ethanol Solvent: Betaine & 1,2-Propanediol

Optimal Conditions: Optimal Conditions:
* Temp: 60°C * Temp: 80°C
» Time: 34 min * Time: 60 min
» Ethanol: 54% » Water: 20%

Outcome: Polyphenol-rich Outcome: High Ellagitannin Yield
Crude Extract & Antioxidant Activity

Click to download full resolution via product page
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Frequently Asked Questions

Q1: What are the primary advantages of using NADES over conventional solvents like methanol?
NADES are non-toxic, biodegradable, and cost-effective, providing a safer and more environmentally
friendly alternative. They are also tunable, meaning their composition can be designed to selectively target

specific compounds like geraniin, often resulting in enhanced bioactivity of the extract [2].

Q2: My extraction yield is low. What parameters should I check first? The most critical factors to
optimize are temperature, extraction time, and solvent concentration [1]. For aqueous ethanol, ensure
you are close to 54% concentration and 60°C. For NADES, verify the water content (20%) and temperature

(80°C), as water content is crucial for the solvent's effectiveness and viscosity [2].

Q3: Can I use Rambutan peel extract as a natural antioxidant? Yes. Studies confirm that the crude
extract, rich in geraniin and other polyphenols, effectively retards lipid oxidation. This makes it a strong

candidate to replace synthetic antioxidants in food, cosmetic, and pharmaceutical products [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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